![molecular formula C22H20N4O4S2 B2430975 2-((3-benzyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide CAS No. 689262-95-1](/img/structure/B2430975.png)
2-((3-benzyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide
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Description
2-((3-benzyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C22H20N4O4S2 and its molecular weight is 468.55. The purity is usually 95%.
BenchChem offers high-quality 2-((3-benzyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-benzyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The compound’s unique structure suggests potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly those resistant to conventional chemotherapy. Preliminary studies indicate that it may interfere with cell proliferation and induce apoptosis, making it a promising candidate for further investigation in cancer therapy .
- The thioether moiety in the compound contributes to its antimicrobial activity. It has shown inhibitory effects against both Gram-positive and Gram-negative bacteria. Researchers are exploring its potential as a novel antibiotic or as an adjunct to existing antimicrobial agents .
- Inflammation plays a crucial role in various diseases. This compound has demonstrated anti-inflammatory effects by modulating key pathways involved in inflammation. It could be valuable in conditions such as rheumatoid arthritis, inflammatory bowel disease, and neuroinflammatory disorders .
- The compound’s ability to cross the blood-brain barrier has sparked interest in its neuroprotective properties. Researchers are investigating its impact on neurodegenerative diseases, including Alzheimer’s and Parkinson’s. Early findings suggest it may mitigate oxidative stress and neuroinflammation .
- Some studies have explored the compound’s antiviral potential. It exhibits inhibitory effects against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Further research is needed to understand its mechanism of action and optimize its antiviral properties .
- Beyond its biological activities, the compound serves as a valuable building block in organic synthesis. Medicinal chemists use it to create derivatives with modified properties. By functionalizing different parts of the molecule, they can tailor its behavior for specific applications .
- The nitrophenyl group in the compound makes it a potential photosensitizer for PDT. Researchers are investigating its ability to generate reactive oxygen species upon exposure to light. If successful, it could enhance PDT efficacy in treating cancer and other diseases .
- The compound’s sulfur-containing heterocycle lends itself to materials science applications. Researchers are exploring its use in designing functional materials, such as sensors, catalysts, and molecular switches. Additionally, it may find applications in nanotechnology due to its unique electronic properties .
Anticancer Activity
Antimicrobial Properties
Anti-inflammatory Applications
Neuroprotective Potential
Antiviral Activity
Organic Synthesis and Medicinal Chemistry
Photodynamic Therapy (PDT)
Materials Science and Nanotechnology
properties
IUPAC Name |
2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O4S2/c1-14-11-18-20(32-14)21(28)25(12-15-5-3-2-4-6-15)22(24-18)31-13-19(27)23-16-7-9-17(10-8-16)26(29)30/h2-10,14H,11-13H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPYMNALJHFQLMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-])CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((3-benzyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide |
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